Cas no 1934513-91-3 (Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester
• CAS No: 1934513-91-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5240890
• Update Time: 2026-03-08

Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14(4)10-5-7-13(8-6-10)9-16-13/h10H,5-9H2,1-4H3
• InChI Key： BXYFSAGQVHVMEU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1CCC2(OC2)CC1

Additional information on Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester (CAS No. 1934513-91-3)

The compound Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester (CAS No. 1934513-91-3) is a specialized organic molecule with a unique spirocyclic structure. Its oxaspiro[2.5]octane core and tert-butyl carbamate functional group make it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.

In recent years, the demand for spirocyclic compounds has surged due to their structural rigidity and ability to interact with biological targets selectively. Researchers are particularly intrigued by the N-methyl-N-1-oxaspiro[2.5]oct-6-yl moiety, which combines the stability of a spirocycle with the reactivity of a carbamate. This combination is frequently investigated in drug discovery for its potential to enhance pharmacokinetic properties, such as metabolic stability and membrane permeability.

The 1,1-dimethylethyl ester (tert-butyl ester) group in this compound serves as a protective group for the carbamate functionality, a strategy widely employed in peptide synthesis and medicinal chemistry. This feature aligns with current trends in green chemistry, where protecting groups are designed to be easily removable under mild conditions, reducing waste and improving synthetic efficiency. As sustainability becomes a priority in chemical manufacturing, compounds like Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester are gaining attention for their potential to streamline synthetic routes.

From a structural perspective, the oxaspiro[2.5]octane scaffold is notable for its three-dimensional complexity, which can mimic natural product architectures. This property is highly valued in fragment-based drug design, where researchers seek to build molecules with optimal binding affinity and selectivity. The compound’s CAS No. 1934513-91-3 is often referenced in patents and academic publications focusing on central nervous system (CNS) therapeutics, reflecting its relevance in addressing neurological disorders—a hot topic in biomedical research.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to characterize this compound. Its synthetic versatility allows for modifications at the N-methyl or tert-butyl ester positions, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. Such studies are critical in optimizing drug candidates, particularly in the context of precision medicine, where tailored therapies are developed for specific patient populations.

In the context of AI-driven drug discovery, compounds like Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester are often used as training data for machine learning models predicting molecular properties. The spirocyclic motif is a frequent query in chemical databases, as it represents a challenging yet rewarding target for synthetic and computational chemists alike. This intersection of chemistry and artificial intelligence is a growing area of interest, with applications ranging from virtual screening to de novo molecular design.

Furthermore, the compound’s potential role in bioconjugation strategies is under investigation. Its carbamate group can serve as a linker for attaching payloads in antibody-drug conjugates (ADCs) or prodrug systems. This aligns with the broader trend of targeted drug delivery, which aims to minimize off-target effects and improve therapeutic efficacy. As such, CAS No. 1934513-91-3 is increasingly mentioned in discussions about next-generation biopharmaceuticals.

In summary, Carbamic acid, N-methyl-N-1-oxaspiro[2.5]oct-6-yl-, 1,1-dimethylethyl ester represents a versatile and scientifically significant compound. Its structural features and synthetic utility make it a valuable tool in modern chemistry, particularly in the realms of drug discovery, green chemistry, and AI-assisted research. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative chemical and pharmaceutical developments.